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Compound of Interest

Compound Name: Tivozanib

Cat. No.: B1683842

For Researchers, Scientists, and Drug Development Professionals

These application notes provide essential information for the preparation and use of Tivozanib
stock solutions in dimethyl sulfoxide (DMSO) for in vitro cell culture experiments. Tivozanib is
a potent and selective inhibitor of vascular endothelial growth factor receptors (VEGFRS),
playing a crucial role in anti-angiogenic cancer research.

Introduction

Tivozanib, sold under the brand name Fotivda®, is a tyrosine kinase inhibitor that targets
VEGFR-1, VEGFR-2, and VEGFR-3.[1][2] By inhibiting these receptors, Tivozanib effectively
blocks the VEGF signaling pathway, which is critical for angiogenesis, the formation of new
blood vessels that supply nutrients to tumors.[1][3] Its high potency and selectivity make it a
valuable tool for studying tumor growth, metastasis, and the development of novel anti-cancer
therapies. In cell-based assays, accurate and consistent preparation of Tivozanib stock
solutions is paramount for obtaining reliable and reproducible results. DMSO is the
recommended solvent for preparing Tivozanib stock solutions due to its high solubilizing
capacity for this compound.[4][5][6]

Data Summary

Quantitative data for the preparation of Tivozanib stock solutions are summarized in the table
below for easy reference.
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Parameter

Value

Source(s)

Molecular Weight

454.86 g/mol (free base)

[5]

472.9 g/mol (monohydrate)

[4]

Solubility in DMSO

=>22.75 mg/mL to >100 mg/mL

[5117]

Recommended Stock Solution

Concentration

10 mM - 50 mM

General laboratory practice

Storage of Solid Tivozanib

-20°C for = 4 years

[4]

Storage of DMSO Stock
Solution

-20°C for up to 1 month; -80°C

for up to 1 year

[6]

Recommended Final DMSO

Concentration in Media

<0.5%

[8]19]

Recommended Cellular

Working Concentration

10 nM - 1 pM (cell line
dependent)

[10]

Mechanism of Action

Tivozanib exerts its anti-angiogenic effects by inhibiting the phosphorylation of VEGFR-1,
VEGFR-2, and VEGFR-3.[3][11][12] This action blocks downstream signaling cascades,
including the MAPK, PI3K/Akt, and PLCy pathways, ultimately leading to a reduction in

endothelial cell proliferation, migration, and survival.[1] The inhibition of these processes results

in decreased tumor vascularization, thereby impeding tumor growth and progression.[3]

Tivozanib also shows inhibitory activity against c-Kit and platelet-derived growth factor
receptor beta (PDGFR[).[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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